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Compound of Interest

Compound Name: Henricine

Cat. No.: B14863927

Disclaimer: The scientific literature reveals that the name "Henricine" does not refer to a
single, universally recognized compound. Instead, it has been attributed to at least three
distinct chemical entities isolated from different plant species. This guide provides a
comprehensive overview of the available pharmacological information for each of these
compounds. It is important to note that detailed quantitative data, specific experimental
protocols, and elucidated signaling pathways for these molecules are limited in publicly
accessible scientific literature.

Henricine: A Tetrahydrofuran Lignhan from
Schisandra henryi

The most frequently cited "Henricine" is a tetrahydrofuran lignan isolated from the stems of
Schisandra henryi. Lignans from the Schisandra genus are known for a variety of biological
activities, and while specific data for Henricine is sparse, the properties of related compounds
from the same plant family provide valuable context.

General Pharmacological Properties of Schisandra Lignans:

» Neuroprotective Effects: Lignans from Schisandra species have demonstrated potential in
protecting neuronal cells from damage and enhancing cognitive performance[1][2][3].
Studies on extracts from S. henryi have shown neuroprotective effects by inhibiting apoptosis
in PC12 cells[4]. The neuroprotective activity of Schisandra lignans is a significant area of
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research, with some compounds showing promise in models of neurodegenerative
diseases|[1][5][6].

» Antioxidant and Anti-inflammatory Activity: Extracts of S. henryi containing lignans have been
shown to possess antioxidant and anti-inflammatory properties[4][7].

» Hepatoprotective and Anticancer Potential: The genus Schisandra is noted for its
hepatoprotective lignans. Furthermore, some studies have indicated the anticancer activity of
S. henryi extracts against various cancer cell lines[7][8].

Quantitative Data:

Currently, there is a lack of specific quantitative pharmacological data (e.g., ICso, ECso values)
for Henricine in the available literature. Research has focused more on the qualitative effects
of extracts or more abundant lignans from Schisandra henryi.

Experimental Protocols:

Detailed experimental protocols for the isolation and pharmacological testing of Henricine are
not extensively described in the available search results. General methods for studying the
bioactivity of Schisandra extracts include:

o Neuroprotection Assays: Utilizing cell lines like PC12 to assess the inhibition of apoptosis
induced by neurotoxins[4].

o Antioxidant Assays: Methods such as CUPRAC, FRAP, and DPPH are used to evaluate the
antioxidant capacity of plant extracts[4].

e Anti-inflammatory Assays: Inhibition of enzymes like 15-LOX, COX-1, and COX-2 is a
common method to screen for anti-inflammatory activity[4].

Signaling Pathways:

The precise signaling pathways modulated by Henricine have not been elucidated. However,
lignans from Schisandra are known to influence various cellular signaling cascades.

Below is a generalized representation of a potential experimental workflow for assessing the
neuroprotective effects of a compound like Henricine, based on common laboratory practices.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Properties of "Henricine"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14863927#pharmacological-properties-of-henricine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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